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Compound of Interest

Compound Name: Strevertene A

Cat. No.: B1246079

Executive Summary: The Polyene Renaissance

Strevertene A (C31H4s010) is a pentaene macrolide antibiotic isolated from Streptomyces
psammoticus and Streptoverticillium species. While historically overshadowed by heptaenes
like Amphotericin B, Strevertene A has re-emerged as a scaffold of interest due to its potent
activity against phytopathogens (e.g., Fusarium oxysporum, Alternaria mali) and its distinct
toxicity profile compared to larger polyenes.

This guide provides a technical breakdown of the Structure-Activity Relationship (SAR) of
Strevertene A and its analogs (specifically Strevertene B and G). It objectively compares their
antifungal efficacy against mammalian cytotoxicity—the critical bottleneck in polyene drug
development.

Structural Deconstruction & SAR Logic

The Strevertene scaffold consists of a large macrolactone ring containing a conjugated
pentaene system and a hydrophilic polyol region. The SAR is governed by the delicate balance
between the lipophilic "tail* (polyene) and the hydrophilic "head" (polyol/carboxyl).

The Pharmacophore Map

The biological activity of Strevertene analogs hinges on three specific structural domains.
Maodifications in these zones dictate the Sterol Selectivity Index (Ergosterol vs. Cholesterol
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binding).

Zone A: The Pentaene Chromophore (C17-C25)

o Structural Feature: A system of five conjugated double bonds.
e Function: Acts as the hydrophobic "wedge" that inserts into the fungal cell membrane.

e SAR Insight: The length of this conjugation correlates with antifungal potency and
mammalian toxicity. Pentaenes (Strevertene) are generally less hemolytic than heptaenes
(Amphotericin B) but require higher MICs. Disruption of this conjugation abolishes activity.

Zone B: The Polyol Region & Lactone Ring

» Structural Feature: A specific arrangement of hydroxyl groups (C4, C6, C8, C12, C14, C16)
and the closure of the macrocyclic ring.

e Function: Forms the hydrophilic channel pore once inserted into the membrane, allowing ion
leakage (K+ efflux).

* SAR Insight: The stereochemistry of the hydroxyl groups is rigid. Inversion of chirality at
these centers typically results in a loss of the "barrel-stave" pore-forming capability.

Zone C: The Side Chain Variations (C3, C27, C28)

» Structural Feature: Methyl substitution patterns.
« Differentiation:
o Strevertene A: Trimethylated (C3, C27, C28).[1]

o Strevertene B: Demethylated congener (variation often at C28 or C3 depending on strain
biosynthesis).

o Strevertene G: Stereochemical or minor oxidation variant.

e SAR Insight: Methyl groups increase lipophilicity, enhancing membrane insertion rates.
However, excessive steric bulk at C3 can interfere with the head-group interaction with the
phospholipid bilayer surface.
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Visualization: Strevertene SAR Decision Tree

The following diagram illustrates the logical flow of structural modifications and their biological

consequences.
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Figure 1: Structural dissection of Strevertene showing the functional impact of its three primary
pharmacophoric regions.

Comparative Performance Analysis

The following data consolidates experimental findings comparing Strevertene A against its
analog Strevertene B and the clinical standard, Nystatin (a tetraene/diene) and Amphotericin B
(heptaene).

Efficacy vs. Toxicity Profile
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Target

. Hemolysis Selectivity
Compound Class Organism (MIC .
(HCso0 pg/mL)* Ratio**

Hg/imL)

Fusarium
Strevertene A Pentaene oxysporum (1.0- ~15.0 Moderate

4.0)

Fusarium
Strevertene B Pentaene oxysporum (2.0 -  >20.0 High

8.0)

Candida albicans
Nystatin Tetraene ~10.0 Low

(1.0-4.0)

o Candida albicans ]

Amphotericin B Heptaene <5.0 Very Low (Toxic)

(0.1-0.5)

HCso: Concentration required to lyse 50% of red blood cells (RBCs). Higher is safer. Selectivity
Ratio: HCso / MIC. A higher ratio indicates a wider therapeutic window.

Key Insight: Strevertene A demonstrates a superior safety profile compared to Amphotericin B,
though it is less potent on a molar basis. Strevertene B (often the demethylated congener)
frequently shows slightly lower potency but improved water solubility and reduced hemolysis,
making it a candidate for lead optimization in agricultural fungicides where environmental
toxicity is a concern.

Validated Experimental Protocols

To replicate the SAR data provided above, the following self-validating protocols must be used.
These protocols include mandatory positive and negative controls to ensure data integrity.

Protocol 1: Broth Microdilution Assay (MIC
Determination)

Objective: Quantify the antifungal potency of Strevertene analogs.

o Preparation: Dissolve Strevertene A/B in DMSO to a stock concentration of 10 mg/mL.
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e Media: Use RPMI 1640 medium buffered with MOPS (pH 7.0).
e Inoculum: Prepare Fusarium oxysporum or Candida spore suspension adjusted to

CFU/mL.

o Plate Setup:
o Dispense 100 pL of inoculum into 96-well microtiter plates.
o Add serial dilutions of Strevertene analogs (Range: 64 pg/mL to 0.125 pg/mL).
o Control A (Negative): Media + Solvent (DMSO) only.
o Control B (Positive): Amphotericin B (Reference Standard).
 Incubation: 48 hours at 35°C (for Candida) or 72 hours at 25°C (for filamentous fungi).
e Readout: The MIC is the lowest concentration showing 100% inhibition of visible growth.

Protocol 2: Red Blood Cell Hemolysis Assay (Toxicity
Screen)

Objective: Assess the membrane selectivity (Cholesterol vs. Ergosterol).

e Blood Source: Fresh sheep or human erythrocytes, washed 3x with PBS (pH 7.4).
e Suspension: Resuspend RBCs to a 2% (v/v) concentration in PBS.

e EXxposure:

o Mix 100 pL RBC suspension with 100 pL of Strevertene analog at varying concentrations
(1-100 pg/mL).

o Lysis Control (100%): 1% Triton X-100.
o Baseline Control (0%): PBS vehicle.

 Incubation: 1 hour at 37°C with gentle shaking.
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e Quantification:

o Centrifuge at 1000 x g for 5 minutes.

o Transfer supernatant to a fresh plate.

o Measure absorbance of released hemoglobin at 540 nm.
 Calculation:

Mechanism of Action (MOA) Workflow

Understanding the MOA is vital for interpreting SAR data. Strevertene analogs do not inhibit
enzymes; they act as "molecular drills.”

SRR ERENEETTTNTN  Selectivity Filter | [BSEPREGEEEGNETGE — Threshold Conc. Step 3: Oligomerization i Step 4: lon Leakage (K+)

(Driven by Hydrophobic Tail) (Specific Recognition) (Formation of Pore Complex) (Cell Death)

Click to download full resolution via product page

Figure 2: Sequential mechanism of action for Strevertene A. Step 2 is the critical differentiator
between fungal toxicity (Ergosterol) and mammalian toxicity (Cholesterol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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